Cas no 5661-91-6 (1(2H)-Azocinecarboxaldehyde, hexahydro- (8CI,9CI))

• Product Name: 1(2H)-Azocinecarboxaldehyde, hexahydro- (8CI,9CI)
• CAS No: 5661-91-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 1016788
• PubChem ID: 12827388
• Update Time: 2025-04-20

1(2H)-Azocinecarboxaldehyde, hexahydro- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Azocinecarboxaldehyde, hexahydro- (8CI,9CI)
• azocane-1-carbaldehyde
• azo cal
• SCHEMBL518261
• DTXSID50510886
• 5661-91-6
• AKOS014324236

• Inchi： 1S/C8H15NO/c10-8-9-6-4-2-1-3-5-7-9/h8H,1-7H2
• InChI Key： VBHMYLNKBKBGJD-UHFFFAOYSA-N
• SMILES： O=CN1CCCCCCC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų